Reaction time dependent formation of Pd(ii) and Pt(ii) complexes of bis(methyl)thiasalen podand†

Dalton Transactions Pub Date: 2012-09-19 DOI: 10.1039/C2DT31630G

Abstract

Thiasalen podand 9 having S2N2 donor set has been synthesized by the condensation of 2-methylthiobenzaldehyde with ethylenediamine. The reaction of the thiasalen podand ligand with Pd(II) afforded two complexes depending on the reaction time. Shorter reaction time (5 min) afforded thioether complex 10; whereas with increase in reaction time (4 h) thioether–thiolate complex 11 was obtained via cleavage of one of the two S–C(Me) bonds of bis(methyl)thiasalen podand upon complexation. The reaction of 9 with Pt(II) afforded only thiolate–thioether complex 12 independent of the reaction time. The cleavage of both the S–C(Me) bonds of bis(methyl)thiasalen to afford bisthiolate complexes has never been observed. The structures of thiasalen podands and all three complexes have been determined by single crystal X-ray diffraction analysis. All three complexes possess a square planar geometry around the metal centres. Weak van der Waals interactions through C–H⋯F interactions are present in all three complexes leading to the formation of supramolecular synthons and the supramolecular structures are stabilized by aromatic π⋯π interactions, which leads to the formation of 3D pseudo-double helical network packing. Under similar conditions bis(methyl)salen did not form any complexes with Pd(II) and Pt(II).

Graphical abstract: Reaction time dependent formation of Pd(ii) and Pt(ii) complexes of bis(methyl)thiasalen podand
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